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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B166212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of Imazalil sulfate
residues from soil and water samples, intended for analysis by chromatographic techniques

such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC)

coupled with mass spectrometry (MS).

Introduction
Imazalil is a widely used systemic fungicide for the control of a broad spectrum of fungal

diseases on fruits, vegetables, and ornamentals. Its sulfate salt form is often used in

formulations. Monitoring its residue levels in soil and water is crucial for environmental risk

assessment and ensuring food safety. The following protocols outline the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method for soil samples and a Solid-Phase

Extraction (SPE) method for water samples.

Data Presentation
The following tables summarize quantitative data for the extraction of Imazalil from various

matrices, providing an indication of the expected performance of the described methods.

Table 1: Recovery of Imazalil from Solid Matrices using QuEChERS-based Methods
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Matrix
Spiking
Level

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Quantificati
on (LOQ)

Reference

Soil
10, 25, 50,

100 µg/kg
70 - 120% ≤ 20% 10 - 25 µg/kg [1]

Agricultural

Products

0.05 - 3.0

ppm
72.5 - 99.0% < 6% 0.01 ppm [2]

Grapes and

Orange Juice
Not Specified Acceptable Not Specified

0.01 mg/kg

and 0.0085

mg/L

[3]

Table 2: Recovery of Imazalil from Liquid Matrices using SPE or LLE Methods

Matrix
Spiking
Level

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Detection
(LOD) /
Limit of
Quantificati
on (LOQ)

Reference

Citrus Fruits
0.02, 0.2, 2.5

µg/g
94.3 - 96.5% 3.1 - 6.3%

LOD: 0.001

µg/g
[4]

Human Urine
1, 5, 20

ng/mL
Not specified < 15%

LOD: 0.2

ng/mL, LOQ:

0.8 ng/mL

[5]

Citrus Fruits Not Specified > 70% Not Specified
LOD: 0.02 -

0.04 ppm
[6]

Experimental Protocols
Protocol 1: QuEChERS Extraction of Imazalil Sulfate
from Soil
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This protocol is adapted from the widely used QuEChERS methodology for pesticide residue

analysis in complex matrices like soil.[3][7][8]

1. Sample Preparation and Hydration:

Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

If the soil is dry, add 10 mL of deionized water, vortex for 1 minute, and allow it to hydrate for

10 minutes. This step is crucial for efficient extraction.[1]

2. Conversion of Imazalil Sulfate to Free Base:

To the hydrated soil, add 1 mL of 25% aqueous ammonium hydroxide solution to liberate the

free base of Imazalil.[9]

Vortex the sample for 1 minute.

3. Extraction:

Add 10 mL of acetonitrile (containing 1% acetic acid) to the centrifuge tube.[1]

Cap the tube tightly and shake vigorously for 15 minutes using a mechanical shaker.[1]

4. Partitioning:

Add the contents of a QuEChERS salt packet containing 4 g of anhydrous magnesium

sulfate (MgSO₄) and 1.7 g of sodium acetate (CH₃COONa).[1]

Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at ≥ 3000 x g for 5 minutes.

5. Dispersive Solid-Phase Extraction (dSPE) Cleanup (Optional):

Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube

containing dSPE sorbents. For general cleanup, a combination of 150 mg MgSO₄, 50 mg

Primary Secondary Amine (PSA), and 50 mg C18 can be used.
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Vortex for 30 seconds.

Centrifuge at high speed (e.g., ≥ 5000 x g) for 2 minutes.

6. Final Extract Preparation:

Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for

analysis by LC-MS/MS or GC-MS.

Depending on the sensitivity of the instrument and the expected concentration of Imazalil,

the extract may be diluted with an appropriate solvent.

Protocol 2: Solid-Phase Extraction (SPE) of Imazalil
Sulfate from Water
This protocol outlines a general procedure for the extraction of Imazalil from water samples

using SPE.

1. Sample Preparation and pH Adjustment:

Filter the water sample through a 0.45 µm filter to remove any particulate matter.

Take a 100 mL aliquot of the filtered water sample.

Adjust the pH of the water sample to approximately 8-9 with a dilute solution of ammonium

hydroxide to ensure Imazalil is in its free base form for better retention on the SPE cartridge.

2. SPE Cartridge Conditioning:

Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do

not allow the cartridge to go dry.

3. Sample Loading:

Load the pH-adjusted water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.
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4. Cartridge Washing:

After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove

any interfering polar compounds.

Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15

minutes.

5. Elution:

Elute the retained Imazalil from the cartridge with 5 mL of ethyl acetate or another suitable

organic solvent like acetonitrile. Collect the eluate in a clean collection tube.

6. Eluate Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g.,

acetonitrile or mobile phase for LC analysis) for subsequent analysis.

Visualizations

Sample Preparation Extraction Cleanup (Optional) Analysis

Weigh 10g Soil Add Water & Hydrate Add NH4OH (Liberate Free Base) Add Acetonitrile (1% Acetic Acid) Shake (15 min) Add QuEChERS Salts Shake (1 min) Centrifuge (≥3000g, 5 min) Transfer Supernatant Add dSPE Sorbents Vortex (30s) Centrifuge (≥5000g, 2 min) Filter Supernatant LC-MS/MS or GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for Imazalil Sulfate Extraction from Soil (QuEChERS).

Sample Preparation Solid-Phase Extraction (SPE) Analysis

Filter Water Sample Adjust pH to 8-9 Condition C18 Cartridge Load Sample
 

Wash Cartridge Dry Cartridge Elute with Ethyl Acetate Evaporate Eluate Reconstitute Residue LC-MS/MS or GC-MS Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b166212?utm_src=pdf-body-img
https://www.benchchem.com/product/b166212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Imazalil Sulfate Extraction from Water (SPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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